Cas no 13567-11-8 (g-Amanitin, de-S-oxide (9CI))

g-Amanitin, de-S-oxide (9CI) structure
Product name:g-Amanitin, de-S-oxide (9CI)
g-Amanitin, de-S-oxide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- g-Amanitin, de-S-oxide (9CI)
- EINECS 236-970-9
- GAMMA-AMANITIN
- GAMMA-AMANITINE
- γ-Amanitin
- γ-Amanitin, de-S-oxide
- gamma-Amanitin, de-S-oxide
- 13567-11-8
- DTXSID60159487
-
- Inchi: InChI=1S/C39H54N10O12S/c1-5-16(2)31-36(59)42-12-29(54)43-26-15-62-38-22(21-7-6-19(51)8-23(21)46-38)10-24(33(56)41-13-30(55)47-31)44-37(60)32(17(3)18(4)50)48-35(58)27-9-20(52)14-49(27)39(61)25(11-28(40)53)45-34(26)57/h6-8,16-18,20,24-27,31-32,46,50-52H,5,9-15H2,1-4H3,(H2,40,53)(H,41,56)(H,42,59)(H,43,54)(H,44,60)(H,45,57)(H,47,55)(H,48,58)
- InChI Key: JPQAXLYDHQQGBO-UHFFFAOYSA-N
- SMILES: CCC(C1NC(=O)CNC(=O)C2CC3=C(SCC(C(NC(C(N4CC(O)CC4C(NC(C(N2)=O)C(C(O)C)C)=O)=O)CC(=O)N)=O)NC(=O)CNC1=O)NC1C=C(C=CC3=1)O)C
Computed Properties
- Exact Mass: 902.35900
- Monoisotopic Mass: 886.36433837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 62
- Rotatable Bond Count: 6
- Complexity: 1740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 344
Experimental Properties
- Color/Form: Not available
- Density: 1.1427 (rough estimate)
- Refractive Index: 1.7400 (estimate)
- PSA: 379.86000
- LogP: -1.08710
- Solubility: Not available
g-Amanitin, de-S-oxide (9CI) Security Information
- Hazardous Material transportation number:UN 1544
- Packing Group:I
- HazardClass:6.1(a)
- Packing Group:I
- Hazard Level:6.1(a)
- PackingGroup:I
- Safety Term:6.1(a)
g-Amanitin, de-S-oxide (9CI) Related Literature
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1. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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